(S)-Cetirizine Dihydrochloride

Description

(S)-Cetirizine Dihydrochloride refers to cetirizine dihydrochloride, an antihistamine primarily used to alleviate allergy symptoms . These symptoms include runny nose, itchy nose or throat, sneezing, and itchy, watery eyes . Cetirizine functions by obstructing histamine, a substance produced by the body during an allergic reaction . It is effective for temporary relief from hay fever and allergies to substances like dust mites, animal dander, and molds . Cetirizine is available in various forms such as liquids, liquid gels, tablets, dissolve tabs, and chewables . The drug's mechanism involves blocking histamine from binding to H1 receptors, which helps in reducing allergy symptoms .

As a selective Histamine-1 antagonist, cetirizine is prescribed for chronic urticaria, reducing the occurrence, severity, and duration of hives, as well as alleviating pruritus . Clinical studies demonstrate that cetirizine inhibits wheal and flare responses in infants, children, and adults within 20 minutes of oral administration, with effects lasting for 24 hours . While cetirizine effectively manages allergy symptoms, it does not prevent hives or treat severe allergic reactions like anaphylaxis . Individuals requiring epinephrine for allergic reactions should continue to carry their epinephrine injector .

Loratadine is another common antihistamine that works similarly to cetirizine by blocking histamine, thus relieving allergy symptoms . Fexofenadine is also a comparable antihistamine, providing relief from allergy symptoms by selectively blocking peripheral H1-receptors .

• CAS No.: 163837-48-7
• Product Name: (S)-Cetirizine Dihydrochloride
• Molecular Formula: C21H25ClN2O3. 2 HCl
• Molecular Weight: 388.90 2 36.46
• IUPAC Name: 2-[2-[4-[(S)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid;dihydrochloride
• Standard InChI: InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/t21-;;/m0../s1
• Standard InChIKey: PGLIUCLTXOYQMV-FGJQBABTSA-N
• SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Canonical SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (S)-[2-[4-[(4-Chlorophenyl)-phenylmethyl]-1-piperazinyl]ethoxy]acetic Acid Dihydrochloride; (+)-Cetirizine Dihydrochloride; Dextrocetirizine Dihydrochloride
• PubChem Compound: 11754067
• Last Modified: Aug 15 2023